N,N-diethyl-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}aniline

• IUPAC Name: N,N-diethyl-4-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]aniline
• InChI: InChI=1S/C21H28FN3/c1-3-24(4-2)20-9-5-18(6-10-20)17-23-13-15-25(16-14-23)21-11-7-19(22)8-12-21/h5-12H,3-4,13-17H2,1-2H3
• InChI Key: BPXSPISGMOLMCO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H28FN3
• Molecular Weight: 341.5 g/mol

Description

N,N-diethyl-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}aniline, commonly known as DFPM, is a chemical compound that has been widely studied for its potential applications in scientific research. DFPM is a selective ligand for the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. In

Mechanism of Action

DFPM acts as a selective ligand for the dopamine D3 receptor, which is a G protein-coupled receptor that is primarily expressed in the mesolimbic system of the brain. Activation of the dopamine D3 receptor has been shown to modulate the release of dopamine in this region, which is involved in the regulation of mood, motivation, and reward. DFPM has been shown to have high affinity and selectivity for the dopamine D3 receptor, making it a valuable tool for studying the role of this receptor in various physiological and pathological conditions.
Biochemical and Physiological Effects:
DFPM has been shown to have various biochemical and physiological effects, including the modulation of dopamine release in the mesolimbic system, the regulation of mood, motivation, and reward, and the potential for the treatment of drug addiction, depression, and schizophrenia. However, further research is needed to fully understand the biochemical and physiological effects of DFPM and its potential applications in these areas.

Advantages and Limitations for Lab Experiments

DFPM has several advantages for lab experiments, including its high affinity and selectivity for the dopamine D3 receptor, its potential for the development of new drugs for the treatment of drug addiction, depression, and schizophrenia, and its potential for the study of the role of the dopamine D3 receptor in various physiological and pathological conditions. However, there are also limitations to the use of DFPM in lab experiments, including its potential for off-target effects and the need for further research to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for research on DFPM, including the development of new drugs for the treatment of drug addiction, depression, and schizophrenia, the study of the role of the dopamine D3 receptor in various physiological and pathological conditions, and the optimization of the synthesis method for DFPM. Further research is needed to fully understand the potential applications of DFPM in these areas and to address the limitations of its use in lab experiments.
Conclusion:
In conclusion, DFPM is a chemical compound that has been widely studied for its potential applications in scientific research. Its selectivity for the dopamine D3 receptor makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. The synthesis method of DFPM has been optimized through various methods, and its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been explored. Further research is needed to fully understand the potential applications of DFPM in various areas of scientific research.

Synthesis Methods

The synthesis of DFPM involves several steps, including the reaction of 4-fluorobenzyl chloride with N,N-diethyl-1,4-phenylenediamine to form N,N-diethyl-4-(4-fluorobenzyl)aniline. This intermediate is then reacted with piperazine to form N,N-diethyl-4-{[4-(4-fluorophenyl)-1-piperazinyl]methyl}aniline. The synthesis of DFPM has been optimized through various methods, including the use of microwave-assisted synthesis and the use of different catalysts.

Scientific Research Applications

DFPM has been studied for its potential applications in various areas of scientific research, including neuroscience, pharmacology, and drug discovery. Its selectivity for the dopamine D3 receptor makes it a valuable tool for studying the role of this receptor in various physiological and pathological conditions. DFPM has been used to investigate the role of the dopamine D3 receptor in drug addiction, depression, and schizophrenia. It has also been used in the development of new drugs for the treatment of these disorders.